Cas no 2228322-93-6 (1-(2-bromo-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-bromo-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228322-93-6
• MF: C₁₃H₁₅BrO₂
• MW: 283.161003351212
• CID: 5963443
• PubChem ID: 165604149
• Update Time: 2023-12-27

1-(2-bromo-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1908261
• 2228322-93-6

• Inchi： 1S/C13H15BrO2/c1-8-4-5-10(14)9(6-8)13(11(15)16)7-12(13,2)3/h4-6H,7H2,1-3H3,(H,15,16)
• InChI Key： DFSLFMUIRFVVLQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 282.02554g/mol
• Monoisotopic Mass: 282.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų